Cas no 1171168-00-5 (6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1171168-00-5
• MF: C₁₆H₁₄ClN₅OS
• MW: 359.833260059357
• CID: 5471090
• Update Time: 2025-07-01

6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-pyrazin-2-ylmethanone
• 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C16H14ClN5OS/c17-11-1-2-12-14(9-11)24-16(20-12)22-7-5-21(6-8-22)15(23)13-10-18-3-4-19-13/h1-4,9-10H,5-8H2
• InChI Key： KWMIEBZXPGVHCR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(C1=NC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Introduction to 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1171168-00-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole, identified by its CAS number 1171168-00-5, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework integrates several key pharmacologically relevant moieties, including a chlorobenzothiazole core, a piperazine moiety, and a pyrazine carboxylate group, which collectively contribute to its potential biological activity. This introduction aims to provide an in-depth exploration of the compound’s chemical properties, synthetic pathways, and particularly its emerging applications in drug discovery and therapeutic development.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological activities such as antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of a chloro substituent at the 6-position of the benzothiazole ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions that are pivotal for further derivatization. The piperazine ring, attached via an amide linkage to the 2-position of the benzothiazole ring, is another critical pharmacological moiety known for its role in modulating neurotransmitter receptors and ion channels. Additionally, the pyrazine-2-carbonyl group introduces a carboxylic acid functionality, which can participate in hydrogen bonding interactions and further functionalization via amide or ester bond formation.

The synthesis of 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high regioselectivity. A common synthetic route begins with the condensation of 2-aminothiophenol with thioanisole under acidic conditions to form 1,3-benzothiazole. Subsequent chlorination at the 6-position using reagents such as phosphorus oxychloride (POCl₃) yields 6-chloro-1,3-benzothiazole. The next step involves the formation of an amide bond between 6-chloro-2-formylbenzothiazole and piperazine to introduce the piperazine moiety. Finally, condensation with pyrazine-2-carboxylic acid or its derivatives under appropriate conditions completes the formation of 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole. This synthetic strategy underscores the compound’s feasibility for large-scale production while allowing for modifications at various positions to tailor biological activity.

In recent years, 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole has been explored as a lead compound in several drug discovery initiatives aimed at identifying novel therapeutic agents. Its structural features suggest potential activity against targets involved in neurological disorders such as Parkinson’s disease and schizophrenia. The piperazine moiety is particularly relevant in this context, as it is known to interact with dopamine receptors and other neurotransmitter systems. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on dopamine receptor modulation, making them attractive candidates for further development into treatments for cognitive and movement disorders.

Moreover, the benzothiazole core has shown efficacy against various inflammatory and autoimmune conditions due to its ability to inhibit key enzymes involved in pro-inflammatory pathways. Research has indicated that 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole and its analogs can modulate cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central mediators of inflammation. These findings align with emerging trends in drug development that prioritize targeting inflammation through multiple pathways simultaneously. Additionally, the compound’s ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

Recent advances in computational chemistry have further accelerated the exploration of 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole as a drug candidate. Molecular docking studies have been employed to predict binding interactions between this compound and target proteins such as serotonin receptors (5-HT₁A), which are implicated in depression and anxiety disorders. The results suggest that modifications at the pyrazine carboxylate group could enhance binding affinity without compromising overall efficacy. These computational approaches have guided experimental efforts toward optimizing lead compounds for clinical trials.

The versatility of 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole extends beyond neurological applications; it has also been investigated for its potential antitumor properties. Studies have revealed that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. The chlorobenzothiazole moiety appears to play a crucial role in this process by facilitating intracellular accumulation and interaction with critical signaling proteins. These findings position 6-chloro-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole as a promising candidate for combination therapies alongside existing chemotherapeutic agents.

The growing interest in 6-chloro-2-[4-(pyrazinecarbonylpiperazin -1 - yl)] - 1 , 3 - benzothiaz ole (CAS No. 1171168 - 00 - 5) underscores its significance as a scaffold for developing novel therapeutics across multiple disease areas. Ongoing research continues to uncover new mechanisms of action and optimize synthetic routes for improved yield and purity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced pharmacological profiles suitable for clinical translation.